molecular formula C11H15IN2O B1298615 N-(5-Iodo-3-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide CAS No. 677327-29-6

N-(5-Iodo-3-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Cat. No.: B1298615
CAS No.: 677327-29-6
M. Wt: 318.15 g/mol
InChI Key: LRQWADXLVLGBSY-UHFFFAOYSA-N
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Description

N-(5-Iodo-3-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide, commonly referred to as 5-Iodo-3-methyl-pyridin-2-yl-2,2-dimethylpropionamide, is a synthetic compound that has been used in a variety of scientific research applications. It has been used to study the mechanism of action of various biological processes, as well as to investigate the biochemical and physiological effects of the compound.

Scientific Research Applications

Activation of Dioxygen by Mononuclear Non-heme Iron Complexes The research explores the activation of dioxygen by iron(ii) complexes, which is crucial for understanding enzymatic systems' oxygen activation mechanisms. An iron complex, when reacted with dioxygen, undergoes a transformation indicative of reductive activation, resembling natural enzymatic processes. This insight contributes to bioinorganic chemistry, particularly in mimicking and understanding oxygen activation in biological systems (Martinho, Blain, & Banse, 2010).

Reactions of Magnesiated Bases with Substituted Pyridines This study focuses on the chemical behavior of substituted pyridines in the presence of magnesiated bases, leading to deprotonation and subsequent chemical transformations. The research provides valuable insights into the synthesis of pyridine derivatives, which are essential in pharmaceuticals and organic synthesis (Bonnet, Mongin, Trécourt, & Quéguiner, 2001).

Synthesis and Structural Characterization of Interaction Products The study investigates the interaction between 5-trifluoromethyl-pyridine-2-thione and iodine, providing insights into the structural characterization of the resulting complex. This research is relevant for the development of new materials and understanding molecular interactions, particularly in designing potential antithyroid drugs (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).

Utility of Enaminonitriles in Heterocyclic Synthesis Exploring the utility of enaminonitriles for synthesizing pyrazole, pyridine, and pyrimidine derivatives, this research contributes to the field of heterocyclic chemistry. These findings are crucial for pharmaceutical chemistry, where such heterocycles play a significant role in drug design and development (Fadda, Etman, El-Seidy, & Elattar, 2012).

Properties

IUPAC Name

N-(5-iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15IN2O/c1-7-5-8(12)6-13-9(7)14-10(15)11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRQWADXLVLGBSY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CN=C1NC(=O)C(C)(C)C)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15IN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10359637
Record name N-(5-Iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10359637
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

318.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

677327-29-6
Record name N-(5-Iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10359637
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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